Cas no 911218-03-6 ((αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol)
(αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol Chemical and Physical Properties
Names and Identifiers
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- (1S)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANOL
- (αS)-2-Chloro-4-fluoro-α-Methyl-benzeneMethanol
- EN300-60151
- Z360056244
- DTXSID20654266
- SCHEMBL23212834
- (1S)-1-(2-chloro-4-fluorophenyl)ethan-1-ol
- (alphaS)-2-Chloro-4-fluoro-alpha-methyl-benzenemethanol
- AKOS034825929
- 911218-03-6
- (αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol
-
- Inchi: 1S/C8H8ClFO/c1-5(11)7-3-2-6(10)4-8(7)9/h2-5,11H,1H3/t5-/m0/s1
- InChI Key: UVTJHIWKGYOZFO-YFKPBYRVSA-N
- SMILES: ClC1C=C(C=CC=1[C@H](C)O)F
Computed Properties
- Exact Mass: 174.0247707g/mol
- Monoisotopic Mass: 174.0247707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
(αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C380320-1000mg |
(αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol |
911218-03-6 | 1g |
$1918.00 | 2023-05-18 | ||
| TRC | C380320-100mg |
(αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol |
911218-03-6 | 100mg |
$253.00 | 2023-05-18 | ||
| TRC | C380320-1g |
(αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol |
911218-03-6 | 1g |
$ 1590.00 | 2022-06-06 | ||
| Enamine | EN300-60151-0.05g |
(1S)-1-(2-chloro-4-fluorophenyl)ethan-1-ol |
911218-03-6 | 95% | 0.05g |
$135.0 | 2023-05-03 | |
| Enamine | EN300-60151-0.1g |
(1S)-1-(2-chloro-4-fluorophenyl)ethan-1-ol |
911218-03-6 | 95% | 0.1g |
$202.0 | 2023-05-03 | |
| Enamine | EN300-60151-0.25g |
(1S)-1-(2-chloro-4-fluorophenyl)ethan-1-ol |
911218-03-6 | 95% | 0.25g |
$289.0 | 2023-05-03 | |
| Enamine | EN300-60151-0.5g |
(1S)-1-(2-chloro-4-fluorophenyl)ethan-1-ol |
911218-03-6 | 95% | 0.5g |
$480.0 | 2023-05-03 | |
| Enamine | EN300-60151-1.0g |
(1S)-1-(2-chloro-4-fluorophenyl)ethan-1-ol |
911218-03-6 | 95% | 1g |
$614.0 | 2023-05-03 | |
| Enamine | EN300-60151-2.5g |
(1S)-1-(2-chloro-4-fluorophenyl)ethan-1-ol |
911218-03-6 | 95% | 2.5g |
$1202.0 | 2023-05-03 | |
| Enamine | EN300-60151-5.0g |
(1S)-1-(2-chloro-4-fluorophenyl)ethan-1-ol |
911218-03-6 | 95% | 5g |
$1779.0 | 2023-05-03 |
(αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on (αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol
(αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol: A Comprehensive Overview
The compound (αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol, identified by the CAS Registry Number 911218-03-6, is a chemically synthesized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzenemethanols, characterized by a benzene ring substituted with a hydroxymethyl group and additional halogen substituents. The presence of chlorine and fluorine atoms at specific positions on the benzene ring introduces unique electronic and steric properties, making this compound a valuable substrate for further chemical transformations.
Recent studies have highlighted the importance of benzenemethanols in drug discovery and material science. The chlorine and fluorine substituents in this compound play a crucial role in modulating its reactivity and solubility, which are critical factors in pharmaceutical applications. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders.
The stereochemistry of this compound, denoted by the (αS) configuration, is another area of interest. Stereoisomers often exhibit different biological activities due to their distinct spatial arrangements. In this case, the (αS) configuration may influence the compound's interaction with biological targets, such as enzymes or receptors, making it a promising candidate for enantioselective drug design.
In terms of synthesis, (αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol can be prepared through a variety of methods, including nucleophilic aromatic substitution and catalytic hydrogenation. These methods allow for precise control over the substitution pattern and stereochemistry of the final product. The choice of synthetic pathway depends on factors such as cost-effectiveness, scalability, and the availability of starting materials.
The physical and chemical properties of this compound have been extensively studied to understand its behavior under different conditions. For example, its melting point, boiling point, and solubility in various solvents are critical parameters for its storage and transportation. Additionally, its stability under thermal and oxidative conditions is essential for its use in industrial processes.
From an environmental perspective, understanding the fate and transport of (αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under certain conditions, which is an important consideration for its safe disposal.
In conclusion, (αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol (CAS No: 911218-03-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in modern chemistry research.
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